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Introduction

Best's carmine stain is a classic and empirical histological technique used for the specific

demonstration of glycogen in tissue sections.[1][2] Developed by Gustav Best in 1906, this

method results in a bright red or pink staining of glycogen granules, providing a stark contrast

to the blue-stained nuclei.[3][4] While the Periodic Acid-Schiff (PAS) reaction is more commonly

used today, Best's carmine remains a valuable tool, particularly for its vibrant and clear

visualization of glycogen stores.[2][5] The underlying mechanism is believed to involve the

formation of hydrogen bonds between the hydroxyl groups of glycogen and phenolate groups

of the carmine dye complex.[6][7] The high alkalinity of the staining solution, due to ammonia,

and the presence of salts like potassium chloride are thought to suppress non-specific

background staining.[6]

This protocol is intended for researchers and laboratory professionals for the detection of

glycogen in various tissue types, such as liver and muscle, and is applicable in histopathology

to study glycogen storage diseases and other metabolic conditions.[1][8]
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I. Required Materials and Reagents
Tissue Samples:

5µm thick paraffin sections of tissue fixed in 10% neutral buffered formalin are suitable.[3][6]

For critical applications, alcoholic fixatives like Carnoy's or Bouin's solution are

recommended for better preservation of glycogen.[6][9][10]

Equipment:

Microscope

Coplin jars or staining dishes

Fume hood

Filter paper

Graduated cylinders and flasks

Reagents:

Carmine (C.I. 75470)

Potassium Carbonate (K₂CO₃)

Potassium Chloride (KCl)

Ammonia (Ammonium Hydroxide, concentrated)

Methanol (Absolute)

Ethanol (95% and Absolute)

Xylene or xylene substitute

Mayer's Hemalum or similar hematoxylin stain for counterstaining
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Resinous mounting medium

II. Reagent Preparation
The following table details the preparation of the necessary solutions for the staining protocol.

Solutions should be prepared with care, and the working solution should be made fresh before

use.
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Solution Name Component Quantity
Preparation

Instructions

Best's Carmine Stock

Solution
Carmine 2.5 g

In a large flask,

combine carmine,

potassium carbonate,

and distilled water.[3]

Boil gently for 15

minutes, being careful

to avoid foaming over.

[6][11] Allow the

solution to cool

completely. Add the

ammonia, mix well,

and filter.[3][6] Store in

a tightly sealed dark

bottle in a cool place;

the solution is stable

for approximately 2

months.[6][11]

Potassium Carbonate 1.2 g

Distilled Water 75 mL

Ammonia (conc.) 25 mL

Working Staining

Solution
Best's Stock Solution 25 mL

In a fume hood,

combine the stock

solution, methanol,

and ammonia.[3] This

solution should be

prepared immediately

before use.[4][9] Filter

into a covered Coplin

jar to minimize

evaporation.[6]

Methanol (absolute) 35 mL
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Ammonia (conc.) 35 mL

Best's Differentiator Ethanol (95%) 40 mL

Combine the alcohols

and distilled water.

Mix well. This solution

is stable at room

temperature.[3][12]

Methanol (absolute) 20 mL

Distilled Water 50 mL

III. Staining Procedure
Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of alcohol to distilled water.[3][11]

Nuclear Counterstain: Stain the nuclei with Mayer's hemalum for approximately 1 minute.[4]

Rinsing: Rinse thoroughly in distilled water. Bluing of the hematoxylin is not necessary.[3]

Glycogen Staining: Place slides in the freshly prepared Working Staining Solution for 15-30

minutes.[4][9] Note: Some protocols suggest an overnight incubation, which may require

further optimization.[3][6]

Differentiation: Drain the slide without rinsing and place it directly into Best's Differentiator for

a few seconds to a minute.[3][4] Agitate the slide gently and monitor microscopically until

glycogen granules are distinct and background staining is cleared.

Dehydration: Quickly rinse in 70% alcohol, then dehydrate rapidly through 95% and absolute

alcohol.[4]

Clearing: Clear the sections in three or four changes of xylene.[4]

Mounting: Mount with a synthetic resinous medium and apply a coverslip.[3][6]

IV. Control Procedure
To ensure the staining is specific to glycogen, a parallel control slide should be processed.
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After rehydration (Step 1), incubate the control slide in a 0.5% diastase or alpha-amylase

solution in phosphate buffer (pH 6.0) for 30-60 minutes at 37°C.

Rinse the slide thoroughly in distilled water.

Proceed with the staining protocol from Step 2.

A successful control will show an absence of red staining in areas that are positive in the test

slide, confirming the stained substance is glycogen.[10] Liver tissue serves as an excellent

positive control for this procedure.[4]

Data Presentation
Results and Interpretation

Glycogen: Appears as bright pink to red granules.[2][3]

Nuclei: Stained blue to violet.[3][4]

Background: Should be pale pink or colorless.

The presence of red particulate matter indicates glycogen deposition. The intensity of the stain

can provide a semi-quantitative assessment of the amount of glycogen present.

Performance Characteristics
A study comparing Best's carmine with PAS ("gold standard") and H&E for glycogen detection

in paraffin-embedded tissues yielded the following performance metrics.[13]
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Method Sensitivity Specificity
Diagnostic

Accuracy

Turn-Around

Time (TAT)

Relative

Cost (USD)

Periodic Acid-

Schiff (PAS)

(Gold

Standard)

(Gold

Standard)

(Gold

Standard)
858 min $1.17

Best's

Carmine
88.5% 69.9% 78.6% 107 min $1.65

Hematoxylin

& Eosin

(H&E)

56% 44% 49.5% 65 min $1.21

Troubleshooting
Problem Potential Cause Solution

Weak or No Staining Deteriorated stock solution.
Prepare fresh Best's carmine

stock solution.[6][12]

Staining time is too short.
Increase incubation time in the

working solution.

Glycogen lost during

fixation/processing.

Use an alcoholic fixative for

optimal glycogen preservation.

[6]

Sections Detaching from Slide
The working solution is

strongly alkaline.

Ensure sections are well-

adhered to the slide (e.g., use

charged slides and bake

sections appropriately).[6][12]

Excessive Background

Staining
Inadequate differentiation.

Increase time in the

differentiator solution,

monitoring closely under a

microscope.

Impure reagents or old

solutions.

Filter solutions before use and

prepare fresh working solution

for each run.[6][11]
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Caption: Experimental workflow for Best's carmine staining of glycogen.
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Caption: Proposed mechanism of glycogen staining by Best's carmine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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